(1-(3-Bromo-4-fluorobenzyl)piperidin-4-yl)methanamine

• IUPAC Name: [1-[(3-bromo-4-fluorophenyl)methyl]piperidin-4-yl]methanamine
• InChI: InChI=1S/C13H18BrFN2/c14-12-7-11(1-2-13(12)15)9-17-5-3-10(8-16)4-6-17/h1-2,7,10H,3-6,8-9,16H2
• InChI Key: ZUKVYOHXHRKRQT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN)CC2=CC(=C(C=C2)F)Br
• Molecular Formula: C13H18BrFN2
• Molecular Weight: 301.20 g/mol

Description

“(1-(3-Bromo-4-fluorobenzyl)piperidin-4-yl)methanamine” is a chemical compound with the molecular formula C12H15BrFN. It has a molecular weight of 272.16 g/mol. This compound exhibits promising properties for scientific research and has potential for diverse applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Synthesis Analysis

The synthesis of piperidone derivatives, which are similar to the compound , has been extensively studied. Piperidones serve as precursors to the piperidine ring, which is a ubiquitous moiety in many alkaloid natural products and drug candidates. Various catalysts have been employed in these reactions, and the synthesized piperidones have been bio-assayed for their varied activity.

Molecular Structure Analysis

The molecular structure of “this compound” includes a piperidine ring attached to a benzyl group, which carries bromo and fluoro substituents. The InChI string and Canonical SMILES provide more details about its structure.

Physical And Chemical Properties Analysis

The compound has a number of computed properties. It has a XLogP3-AA value of 3.4, indicating its partition coefficient between octanol and water, which is a measure of its hydrophobicity. It has no hydrogen bond donors and two hydrogen bond acceptors. The compound’s topological polar surface area is 3.2 Ų.

Scientific Research Applications

Dopamine D2 Receptor Ligands

Recent advances highlight the role of dopamine D2 receptor (D2R) ligands in treating neuropsychiatric disorders such as schizophrenia, Parkinson's disease, depression, and anxiety. The typical pharmacophore for high D2R affinity includes aromatic moieties, cyclic amines, central linkers, and aromatic/heteroaromatic lipophilic fragments, indicating potential application areas for compounds like "(1-(3-Bromo-4-fluorobenzyl)piperidin-4-yl)methanamine" in the development of D2R modulators. Such ligands are crucial for the therapeutic modulation of the dopaminergic pathway underlying several neuropsychiatric pathologies (Jůza et al., 2022).

Nucleophilic Aromatic Substitution

The compound also finds relevance in studies focusing on nucleophilic aromatic substitution reactions, particularly in the synthesis of piperidinobenzene derivatives. This process is significant in organic synthesis, contributing to the structural diversity of pharmacologically active compounds. The specific reaction mechanisms and kinetic studies offer insights into the efficient synthesis of complex molecules involving bromo- and fluoro-substituted benzyl piperidines (Pietra & Vitali, 1972).

Synthesis of Key Intermediates

Further, research into the practical synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate in manufacturing non-steroidal anti-inflammatory and analgesic materials, underscores the importance of bromo- and fluoro-substituted compounds in medicinal chemistry. This area of study demonstrates the utility of such compounds in facilitating the synthesis of clinically relevant pharmaceuticals, offering a methodological basis for the synthesis of related structures (Qiu et al., 2009).